4-Methyl-1H-imidazole-2-carboxylic acid hydrochloride

• IUPAC Name: 5-methyl-1H-imidazole-2-carboxylic acid;hydrochloride
• InChI: InChI=1S/C5H6N2O2.ClH/c1-3-2-6-4(7-3)5(8)9;/h2H,1H3,(H,6,7)(H,8,9);1H
• InChI Key: HXZOPHGQMOIKIA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N1)C(=O)O.Cl
• Molecular Formula: C5H7ClN2O2
• Molecular Weight: 162.57 g/mol
• CAS No.: 1955547-78-0

Description

4-Methyl-1H-imidazole-2-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 1955547-78-0. It has a molecular weight of 162.58. The compound is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C5H6N2O2.ClH/c1-3-2-6-4 (7-3)5 (8)9;/h2H,1H3, (H,6,7) (H,8,9);1H. This indicates the presence of a methyl group attached to the imidazole ring and a carboxylic acid group.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, imidazole compounds are known to participate in a variety of reactions. For instance, they can undergo [3 + 2] cycloaddition reactions.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 162.58.

Scientific Research Applications

Synthesis and Crystal Structure Analysis

Imidazole derivatives, including those related to 4-Methyl-1H-imidazole-2-carboxylic acid hydrochloride, are frequently studied for their synthesis processes and crystal structures. For example, triorganotin carboxylates of 1-methyl-1H-imidazole-4-carboxylic acid have been prepared and characterized, demonstrating fungicidal activities and providing insights into their molecular structures through X-ray diffraction analysis (Mao et al., 2015).

Corrosion Inhibition

Imidazole derivatives have also been investigated for their application as corrosion inhibitors. A novel imidazoline derivative, which shares a similar core structure with this compound, was studied for its efficacy in protecting P110 carbon steel in a hydrochloric acid environment, showing promising results (Zhang et al., 2015).

Luminescent Materials

Research on luminescent materials often involves imidazole derivatives. A study on lanthanide-cadmium heterometal-organic frameworks, incorporating imidazole-based components, demonstrated their potential in selective luminescent sensing, highlighting the versatility of imidazole compounds in creating responsive materials (Ding et al., 2017).

Flow Synthesis Applications

The continuous flow synthesis of 1H-4-substituted imidazoles, crucial in the production of pharmaceutical compounds like daclatasvir, an NS5A inhibitor, showcases the application of imidazole chemistry in improving industrial synthesis processes and environmental sustainability (Carneiro et al., 2015).

Safety and Hazards

The compound has been classified under GHS07 and has hazard statements H302, H312, H315, H319, H332, H335. These indicate that it may be harmful if swallowed, in contact with skin, causes skin irritation, causes serious eye irritation, harmful if inhaled, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Imidazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors .

Mode of Action

Imidazole derivatives are known to interact with their targets in a variety of ways, often involving the formation of hydrogen bonds with key amino acid residues .

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical processes, including enzyme catalysis and signal transduction .

Pharmacokinetics

The bioavailability of imidazole derivatives can be influenced by factors such as solubility, stability, and permeability .

Result of Action

Imidazole derivatives can have a wide range of effects, depending on their specific targets and mode of action .

Action Environment

Factors such as pH and temperature can influence the activity and stability of imidazole derivatives .